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Compound of Interest

Compound Name:
2,2',3,4,4',5,6,6'-

Octachlorobiphenyl

CAS No.: 74472-52-9

Cat. No.: B1593596 Get Quote

PCB 204 (2,2',3,4,4',5,6,6'-Octachlorobiphenyl)
Executive Summary
PCB 204 (CAS: 74472-52-9) is an octachlorinated biphenyl congener characterized by extreme

lipophilicity and negligible water solubility. In experimental settings, particularly in vitro

toxicology or metabolic assays (e.g., CYP induction), the delivery of PCB 204 to aqueous

biological systems presents a significant challenge.

This guide defines the physicochemical boundaries of PCB 204, establishes a validated solvent

system for stock preparation, and provides a "self-validating" protocol for solvent exchange

(Hexane to DMSO) to ensure accurate dosing without precipitation.

Physicochemical Characterization
Understanding the hydrophobicity of PCB 204 is the prerequisite for successful handling. As an

octachlorobiphenyl, it occupies the higher end of the lipophilicity scale for PCBs.

Table 1: Core Physicochemical Properties
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Property Value / Range Context

Molecular Formula C₁₂H₂Cl₈ Octachlorobiphenyl

Molecular Weight 429.77 g/mol
High MW contributes to low

volatility

Water Solubility ~0.00014 mg/L (0.14 µg/L)
Practically insoluble; requires

carrier

Log Kow (Octanol-Water) 7.2 – 7.8 (Estimated)
Highly lipophilic;

bioaccumulates in lipids

Henry’s Law Constant Low (approx. 10⁻⁴ atm-m³/mol)
Low volatility from water

bodies

Physical State Solid (Crystalline)
White to off-white powder

(pure form)

Analyst Note: The Log Kow value indicates that PCB 204 is approximately 10 million times more

soluble in octanol (lipid surrogate) than in water. Consequently, it will rapidly adsorb to plastic

surfaces (polystyrene plates, pipette tips). Always use glass or Teflon (PTFE) coated

consumables for stock handling.

Solubility in Organic Solvents
While insoluble in water, PCB 204 exhibits high solubility in non-polar organic solvents.[1][2]

The choice of solvent depends strictly on the application stage (Storage vs. Dosing).

Table 2: Solvent Compatibility Matrix
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Solvent Solubility Rating
Primary
Application

Operational Notes

Isooctane Excellent (>1 mg/mL) Reference Standards

Standard solvent for

commercial CRMs.

Minimizes evaporation

loss during storage.

n-Hexane Excellent (>1 mg/mL) Stock Preparation

Ideal for initial

dissolution. Highly

volatile, allowing easy

removal for solvent

exchange.

Toluene Excellent Extraction

Used for extracting

PCBs from solid

matrices (soil/tissue).

DMSO
Moderate (up to ~25-

50 mM)
Biological Vehicle

The only viable

vehicle for cellular

assays. Hygroscopic:

Keep strictly

anhydrous to prevent

PCB precipitation.

Acetone High Cleaning / Co-solvent

Miscible with water;

can be used as a

bridge solvent but

toxic to some cell lines

at high %

Technical Workflow: Solvent Exchange Protocol
Objective: Transfer PCB 204 from a volatile storage solvent (Hexane/Isooctane) to a biological

vehicle (DMSO) for cellular dosing, ensuring no loss of mass or precipitation.

The Challenge: Direct addition of Hexane/Isooctane stocks to cell culture media is prohibited

due to cellular toxicity and immiscibility. You must perform a "Solvent Exchange."
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Protocol: Hexane-to-DMSO Exchange
Quantification: Calculate the required mass of PCB 204.

Example: To make 1 mL of 10 mM stock, you need 4.3 mg of PCB 204.

Evaporation (The Critical Step):

Transfer the Hexane/Isooctane solution to a glass vial (amber, silanized preferred).

Apply a gentle stream of high-purity Nitrogen (N₂) gas over the liquid surface.

Caution: Do not apply heat >30°C to avoid volatilization of the PCB itself, though PCB 204

is relatively stable.

Evaporate until a dry, crystalline residue remains.

Reconstitution:

Add the calculated volume of anhydrous DMSO (cell culture grade) to the vial.

Seal immediately (DMSO absorbs atmospheric water, which decreases PCB solubility).

Solubilization:

Vortex vigorously for 30 seconds.

Sonicate in a water bath at 37°C for 5-10 minutes.

Validation: Hold the vial up to a light source. The solution must be optically clear. Any

turbidity indicates undissolved particulates.

Dosing:

Dilute this DMSO stock into the culture medium.[3]

Rule of Thumb: Keep final DMSO concentration < 0.1% (v/v) to avoid solvent toxicity.
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Dynamic Precipitation Check: When adding DMSO stock to media, add it under the

surface while vortexing the media to prevent local high concentrations that trigger

precipitation.

Visualization: Solubilization Workflow
The following diagram illustrates the critical path from commercial standard to bio-assay

dosing, highlighting the "Self-Validating" checkpoints.
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Figure 1: Critical path for converting volatile organic stocks of PCB 204 into biological dosing

vehicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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